(4E)-SUN9221
(4E)-SUN9221
(4E)-SUN9221 is a potent antagonist of α1-adrenergic receptor and 5-HT2 receptor, with antihypertensive and anti-platelet aggregation activities.
Brand Name:
Vulcanchem
CAS No.:
222318-55-0
VCID:
VC0006906
InChI:
InChI=1S/C25H31FN4O3/c1-28-14-11-22(27-33)21-10-17-30(23(21)25(28)32)13-3-2-12-29-15-8-19(9-16-29)24(31)18-4-6-20(26)7-5-18/h4-7,10,17,19,33H,2-3,8-9,11-16H2,1H3/b27-22+
SMILES:
CN1CCC(=NO)C2=C(C1=O)N(C=C2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F
Molecular Formula:
C₂₅H₃₁FN₄O₃
Molecular Weight:
454.5 g/mol
(4E)-SUN9221
CAS No.: 222318-55-0
Cat. No.: VC0006906
Molecular Formula: C₂₅H₃₁FN₄O₃
Molecular Weight: 454.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (4E)-SUN9221 is a potent antagonist of α1-adrenergic receptor and 5-HT2 receptor, with antihypertensive and anti-platelet aggregation activities. |
|---|---|
| CAS No. | 222318-55-0 |
| Molecular Formula | C₂₅H₃₁FN₄O₃ |
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | (4E)-1-[4-[4-(4-fluorobenzoyl)piperidin-1-yl]butyl]-4-hydroxyimino-7-methyl-5,6-dihydropyrrolo[2,3-c]azepin-8-one |
| Standard InChI | InChI=1S/C25H31FN4O3/c1-28-14-11-22(27-33)21-10-17-30(23(21)25(28)32)13-3-2-12-29-15-8-19(9-16-29)24(31)18-4-6-20(26)7-5-18/h4-7,10,17,19,33H,2-3,8-9,11-16H2,1H3/b27-22+ |
| Standard InChI Key | NJODDWBWSIFQMT-HPNDGRJYSA-N |
| Isomeric SMILES | CN1CC/C(=N\O)/C2=C(C1=O)N(C=C2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F |
| SMILES | CN1CCC(=NO)C2=C(C1=O)N(C=C2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F |
| Canonical SMILES | CN1CCC(=NO)C2=C(C1=O)N(C=C2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F |
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